1-[5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl]piperazine

• Molecular Formula: C12H14F4N2O
• Molecular Weight: 278.25 g/mol
• IUPAC Name: 1-[5-fluoro-2-(2,2,2-trifluoroethoxy)phenyl]piperazine
• InChI: InChI=1S/C12H14F4N2O/c13-9-1-2-11(19-8-12(14,15)16)10(7-9)18-5-3-17-4-6-18/h1-2,7,17H,3-6,8H2
• InChI Key: MWWCHMRATZTTMK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=CC(=C2)F)OCC(F)(F)F

Description

1-[5-Fluoro-2-(2,2,2-trifluoroethoxy)phenyl]piperazine is a useful research compound. Its molecular formula is C12H14F4N2O and its molecular weight is 278.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 0.52 g of Compound 5B, 0.45 g of bis-(2-chloroethyl)amine hydrochloride, 0.5 g of potassium iodide, 0.34 g of anhydrous potassium carbonate and 20 mL of n-butanol was refluxed for 32 hours under nitrogen. The solvent was removed under reduced pressure. The residue was treated with 10 mL of water and 10 mL of 20% aqueous sodium carbonate and extracted with 2×30 mL of ethyl acetate. The organic layer was washed with brine, dried over sodium sulphate and evaporated to dryness in vacuo. The residue was purified by flash chromatography (chloroform:2N ammonia in methanol gradient from 100:3 to 100:5) to afford 0.1 g (14%) of Compound 5C as an oil.